Cas no 435271-21-9 (2,4-bis(trifluoromethyl)phenacyl bromide)

2,4-Bis(trifluoromethyl)phenacyl bromide is a highly reactive alkylating agent characterized by the presence of two trifluoromethyl groups and a phenacyl bromide moiety. Its electron-withdrawing trifluoromethyl substituents enhance its electrophilic properties, making it a valuable intermediate in organic synthesis, particularly for introducing fluorinated aromatic groups. The compound’s reactivity is advantageous in nucleophilic substitution reactions, enabling efficient derivatization in pharmaceuticals, agrochemicals, and advanced materials. Its stability under controlled conditions ensures consistent performance in synthetic applications. The bromine atom further facilitates cross-coupling reactions, expanding its utility in constructing complex fluorinated architectures. This compound is particularly useful in environments requiring high selectivity and functional group tolerance.

2,4-bis(trifluoromethyl)phenacyl bromide structure

435271-21-9 structure

Product Name:2,4-bis(trifluoromethyl)phenacyl bromide

CAS No:435271-21-9

MF:C₁₀H₅BrF₆O

MW:335.040523290634

CID:1007026

PubChem ID:2778777

Update Time:2025-10-12

2,4-bis(trifluoromethyl)phenacyl bromide Chemical and Physical Properties

Names and Identifiers

- 2,4-bis(trifluoromethyl)phenacyl bromide
- 1-[2,4-Bis(trifluoromethyl)phenyl]-2-bromoethanone
- AC1MCU1A
- AG-A-25629
- CTK1C8091
- KB-92594
- MolPort-001-777-868
- PC8402
- 1-(2,4-bis(trifluoromethyl)phenyl)-2-bromoethanone
- DTXSID80381127
- AKOS025295324
- CS-0357615
- 1-(2,4-Bis(trifluoromethyl)phenyl)-2-bromoethan-1-one
- 435271-21-9
- 2-bromo-2',4'-di(trifluoromethyl)acetophenone
- SCHEMBL2097720
- MDL： MFCD03094502
- Inchi： 1S/C10H5BrF6O/c11-4-8(18)6-2-1-5(9(12,13)14)3-7(6)10(15,16)17/h1-3H,4H2
- InChI Key： MUUHHNKHZXTMTO-UHFFFAOYSA-N
- SMILES： BrCC(C1C=CC(C(F)(F)F)=CC=1C(F)(F)F)=O

Computed Properties

Exact Mass: 333.94275
Monoisotopic Mass: 333.94280g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 18
Rotatable Bond Count: 4
Complexity: 311
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.2
Topological Polar Surface Area: 17.1Å²

Experimental Properties

PSA: 17.07

2,4-bis(trifluoromethyl)phenacyl bromide Security Information

Hazard Statement： Corrosive
Hazardous Material Identification：

2,4-bis(trifluoromethyl)phenacyl bromide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Apollo Scientific	PC8402-1g	2,4-Bis(trifluoromethyl)phenacyl bromide	435271-21-9		1g	£200.00	2023-09-02
Apollo Scientific	PC8402-5g	2,4-Bis(trifluoromethyl)phenacyl bromide	435271-21-9		5g	£600.00	2023-09-02
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1428285-1g	1-(2,4-Bis(trifluoromethyl)phenyl)-2-bromoethan-1-one	435271-21-9	97%	1g	￥2217.00	2024-05-13
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1428285-5g	1-(2,4-Bis(trifluoromethyl)phenyl)-2-bromoethan-1-one	435271-21-9	97%	5g	￥6151.00	2024-05-13
Crysdot LLC	CD12071943-5g	1-(2,4-Bis(trifluoromethyl)phenyl)-2-bromoethanone	435271-21-9	97%	5g	$877	2024-07-24

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Related Categories

Additional information on 2,4-bis(trifluoromethyl)phenacyl bromide

Introduction to 2,4-Bis(trifluoromethyl)phenacyl Bromide (CAS No. 435271-21-9)

The compound 2,4-bis(trifluoromethyl)phenacyl bromide (CAS No. 435271-21-9) is a highly specialized chemical entity that has garnered significant attention in the fields of organic synthesis and materials science. This compound is characterized by its unique structure, which includes a phenacyl group substituted with two trifluoromethyl groups at the 2 and 4 positions, coupled with a bromide moiety. The presence of trifluoromethyl groups imparts distinct electronic and steric properties to the molecule, making it a valuable building block in various chemical reactions.

Recent advancements in synthetic chemistry have highlighted the potential of 2,4-bis(trifluoromethyl)phenacyl bromide as a versatile precursor for constructing complex aromatic systems. Researchers have demonstrated its utility in forming biaryls, heterocycles, and other functionalized aromatic compounds through coupling reactions. The bromide group serves as an excellent leaving group, facilitating nucleophilic substitutions and enabling the formation of diverse derivatives.

The electronic properties of 2,4-bis(trifluoromethyl)phenacyl bromide are particularly intriguing due to the electron-withdrawing nature of the trifluoromethyl groups. These groups not only stabilize the phenacyl system but also enhance the reactivity of the compound in certain transformations. For instance, studies have shown that this compound can undergo metal-catalyzed cross-coupling reactions with high efficiency, making it a valuable substrate in the synthesis of pharmaceutical intermediates and advanced materials.

In terms of applications, 2,4-bis(trifluoromethyl)phenacyl bromide has found relevance in the development of optoelectronic materials. Its ability to form stable π-conjugated systems makes it a promising candidate for use in organic light-emitting diodes (OLEDs) and other electronic devices. Additionally, its unique electronic characteristics have been leveraged in the design of sensors and molecular switches.

The synthesis of 2,4-bis(trifluoromethyl)phenacyl bromide typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. Recent optimizations in synthetic protocols have focused on improving the efficiency of these steps while minimizing environmental impact.

In conclusion, 2,4-bis(trifluoromethyl)phenacyl bromide (CAS No. 435271-21-9) stands out as a critical intermediate in modern organic chemistry due to its unique structure and reactivity. Its applications span across various domains, from drug discovery to materials science, underscoring its importance as a key building block in contemporary chemical research.